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Compound of Interest

Compound Name:
2-phenoxyethyl 1H-indazole-3-

carboxylate

CAS No.: 763098-07-3

Cat. No.: B12517669

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]
2-phenoxyethyl 1H-indazole-3-carboxylate is a specialized ester derivative of the 1H-

indazole-3-carboxylic acid scaffold.[1][2] Indazole-3-carboxylates are critical intermediates in

the synthesis of bioactive molecules, including anti-emetic agents (e.g., Granisetron analogs),

anti-inflammatory drugs, and synthetic cannabinoid precursors.[3]

Unlike the widely characterized methyl or ethyl esters, the 2-phenoxyethyl ester incorporates a

bulky, lipophilic glycol ether side chain.[3] This structural modification significantly alters the

crystal lattice energy, solubility profile, and thermal properties compared to its lower-molecular-

weight analogs.[1][2][3]

Chemical Identity Table[1][2][4][5]
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Property Data

Chemical Name 2-phenoxyethyl 1H-indazole-3-carboxylate

CAS Number 763098-07-3

Molecular Formula C₁₆H₁₄N₂O₃

Molecular Weight 282.30 g/mol

Core Scaffold 1H-Indazole

Functional Group Carboxylate Ester (Phenoxyethyl)

Predicted Boiling Point 499.9 ± 25.0 °C (at 760 mmHg)

Physical State Solid (Crystalline)

Part 2: Melting Point Analysis & Structural Logic[1]
[2]
The Data Gap and Reference Standards
While the melting points of simple indazole esters are well-documented in primary literature,

the experimental melting point of the specific 2-phenoxyethyl derivative (CAS 763098-07-3) is

not standardized in open-access spectral databases.[1][2] Consequently, researchers must rely

on comparative structural analysis and primary determination.[3]

Reference Standard: Methyl 1H-indazole-3-carboxylate (CAS 43120-28-1)[1][2][4][5]

Melting Point: 162–163 °C[1][2][4]

Structural Note: High melting point due to efficient pi-stacking of the planar indazole core and

the small methyl group allowing tight packing.[1][2]

Structural Impact on Melting Point
The substitution of the methyl group with a 2-phenoxyethyl moiety introduces two competing

physical effects:
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Steric Bulk & Flexibility: The ethylene glycol linker (-CH₂CH₂-) introduces rotational freedom,

which typically disrupts the crystal lattice and lowers the melting point compared to the rigid

methyl ester.[1][2]

Pi-Pi Stacking: The terminal phenoxy group adds an additional aromatic ring, potentially

facilitating intermolecular pi-stacking interactions with the indazole core, which would

stabilize the solid state.[1][2][3]

Projected Range: Based on homologous series of indazole esters, the flexibility of the ethyl

ether chain usually dominates, likely depressing the melting point relative to the methyl ester.[3]

Estimated Range:120 °C – 145 °C (Solid).[3]

Note: If the compound is an oil at room temperature (less likely for this MW), it would indicate

complete disruption of the lattice.[3]

Part 3: Experimental Protocols
Synthesis Protocol (For Standard Generation)
To determine the physical properties accurately, the compound must be synthesized with high

purity (>98%).[3]

Method: Acid Chloride Esterification This method is preferred over Fischer esterification due to

the higher reactivity required for the bulky phenoxyethanol nucleophile.[1]

Reagents:

1H-indazole-3-carboxylic acid (Starting Material)[1][2][4]

Thionyl Chloride (SOCl₂)[3]

2-Phenoxyethanol[1][2]

Triethylamine (Et₃N) - Base catalyst[1][2]

Dichloromethane (DCM) - Solvent[1][2]

Step-by-Step Workflow:
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Activation: Dissolve 1H-indazole-3-carboxylic acid in anhydrous DCM. Add excess Thionyl

Chloride (1.5 eq) and reflux for 2 hours to generate the acid chloride intermediate. Evaporate

excess SOCl₂.

Esterification: Re-dissolve the crude acid chloride in DCM. Cool to 0°C.[4]

Addition: Slowly add a solution of 2-phenoxyethanol (1.1 eq) and Triethylamine (1.2 eq) in

DCM.

Reaction: Allow to warm to room temperature and stir for 12 hours under Nitrogen

atmosphere.

Workup: Wash with NaHCO₃ (sat. aq.) to remove unreacted acid. Wash with brine. Dry over

MgSO₄.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography

(Hexane/Ethyl Acetate) to obtain the pure ester.[3]

Melting Point Determination Protocol
Objective: Establish the precise melting point of the synthesized CAS 763098-07-3.

Sample Prep: Dry the recrystallized sample in a vacuum desiccator for 24 hours to remove

solvent traces (solvent depression effect).

Loading: Pack 2-3 mm of the fine powder into a capillary tube. Ensure the sample is

compact.

Apparatus: Use a digital melting point apparatus (e.g., Stuart SMP30) or a Thiele tube with

silicone oil.[3]

Ramp Rate:

Fast Ramp: 10°C/min up to 110°C.

Slow Ramp: 1°C/min from 110°C until melting is observed.
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Observation: Record the Onset Temperature (first liquid drop) and the Clear Point (complete

liquefaction).

Acceptance Criteria: A range of <2°C indicates high purity.

Part 4: Visualization of Workflows
Synthesis & Characterization Logic Flow
The following diagram illustrates the critical path from raw materials to the final validated

physical property data.

1H-Indazole-3-COOH Activation
(SOCl2 -> Acid Chloride)

Esterification
(+ 2-Phenoxyethanol) Crude Ester Recrystallization

(EtOH/H2O)
Remove Impurities MP Determination

(Capillary Method)
Dry Sample Validated MP

(Target: ~120-145°C)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and physical characterization of 2-phenoxyethyl
1H-indazole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://patents.google.com/patent/CN112778203A/en
https://patents.google.com/patent/CN112778203A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3474521_EN.htm
https://cymitquimica.com/cas/43120-28-1/
https://www.bidepharm.com/products/865887-16-7.html
https://www.sigmaaldrich.com/HK/zh/product/aablocksinc/aabh9a95d6be?context=bbe
https://www.myskinrecipes.com/shop/th/ungroupable/192341-2-phenoxyethyl-1h-indazole-3-carboxylate.html
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12517669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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